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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclopropane

Cat. No.: B1340669 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-1-methylcyclopropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Bromo-1-methylcyclopropane (CAS No. 50915-27-0).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Chemical Hazard and Information
1-Bromo-1-methylcyclopropane is a colorless, flammable liquid with a distinctive odor.[1] It is

recognized as a hazardous substance with the following primary classifications[2][3]:

Flammable Liquid: Highly flammable liquid and vapor (H225).[2][3][4]

Skin Irritant: Causes skin irritation (H315).[1][2][3][4]

Eye Irritant: Causes serious eye irritation (H319).[2][3][4]

Respiratory Irritant: May cause respiratory irritation (H335).[2][3][4]
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Property Value

CAS Number 50915-27-0

Molecular Formula C₄H₇Br

Molecular Weight 135.00 g/mol

Appearance Colorless liquid

Odor Distinctive odor

Solubility Limited solubility in water

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling 1-Bromo-1-methylcyclopropane.
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PPE Category Specification

Hand Protection

Wear heavy-duty nitrile gloves.[2] Butyl rubber

gloves are not recommended for use with

halogenated solvents.[5] Always inspect gloves

for signs of degradation or puncture before use.

Eye and Face Protection

Wear chemical safety goggles that conform to

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield may be required for larger

quantities or when there is a splash hazard.

Skin and Body Protection

Wear a flame-retardant lab coat, long pants, and

closed-toe shoes. For operations with a higher

risk of splashing, consider a chemically resistant

apron or suit.

Respiratory Protection

All handling of 1-Bromo-1-methylcyclopropane

should be conducted in a certified chemical

fume hood to avoid inhalation of vapors. If a

fume hood is not available or in the case of a

large spill, a full-face respirator with an

appropriate organic vapor cartridge may be

necessary.

Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's stability.

Handling:

Always handle 1-Bromo-1-methylcyclopropane within a well-ventilated area, preferably a

chemical fume hood.

Use non-sparking tools and equipment to prevent ignition of flammable vapors.

Ground and bond containers when transferring the material to prevent static discharge.
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Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[6]

Keep containers tightly closed to prevent the escape of vapors.

Store in a designated flammable liquids cabinet.[6]

Segregate from incompatible materials.

Incompatible Materials

Strong oxidizing agents

Strong bases

Alkalis

Reducing agents

Combustible materials

Certain metals (e.g., aluminum)

Spill Management Protocol
In the event of a spill, a prompt and coordinated response is essential to mitigate hazards. The

following workflow outlines the necessary steps for managing a spill of 1-Bromo-1-
methylcyclopropane.
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Workflow for 1-Bromo-1-methylcyclopropane Spill Response

Immediate Actions

Assess the Spill

Cleanup Procedure (Small Spill) Emergency Response (Large Spill)

Waste Disposal

Alert Personnel & Supervisor

Evacuate Immediate Area

Immediately

Remove Ignition Sources

If safe to do so

Assess Spill Size & Risk

Small & Manageable Spill

Minor

Large or Unmanageable Spill

Major

Don Appropriate PPE Call Emergency Services (911)

Contain Spill with Absorbent Dikes

Absorb with Activated Carbon or Spill Pads

Collect Absorbed Material into a Labeled Waste Container

Decontaminate Area with Soap and Water

Dispose of Waste as Halogenated Organic Waste

Evacuate the Laboratory

Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-Bromo-1-methylcyclopropane spill.
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Detailed Spill Cleanup Steps:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area.

Remove all sources of ignition.[7]

Ventilate: Ensure the area is well-ventilated, using fume hoods to draw vapors away from the

spill.[8]

Containment: For a small spill, create a dike around the spill using an unreactive absorbent

material like spill pads or socks to prevent it from spreading.[9]

Absorption: Cover the spill with an absorbent material. Activated carbon is recommended for

flammable liquids.[7]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a clearly labeled, sealable container for hazardous waste.[10]

Decontamination: Clean the spill area with soap and water.[9]

Disposal: The sealed container with the absorbed material must be disposed of as

halogenated organic waste.

First Aid Measures
In case of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Proper disposal of 1-Bromo-1-methylcyclopropane and associated waste is imperative to

prevent environmental contamination and comply with regulations.

Waste Categorization and Collection:

Halogenated Organic Waste: All liquid waste containing 1-Bromo-1-methylcyclopropane
must be collected in a dedicated, properly labeled container for halogenated organic waste.

[6][10] Do not mix with non-halogenated waste.[6][11]

Contaminated Solids: All materials used for spill cleanup (absorbent pads, activated carbon),

as well as contaminated gloves and other disposable lab supplies, must be collected in a

separate, labeled container for solid hazardous waste.[6]
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Disposal Procedure:

Ensure all waste containers are tightly sealed and clearly labeled with "Hazardous Waste,"

the chemical name ("1-Bromo-1-methylcyclopropane"), and the associated hazards

(Flammable, Irritant).

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Arrange for the disposal of the hazardous waste through a licensed and certified waste

disposal company. Follow all local, state, and federal regulations for the disposal of

hazardous materials. Incineration at a licensed hazardous waste facility is a common

disposal method for brominated organic compounds.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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